N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: N-tert-butyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C20H21N3O2/c1-20(2,3)23(19(24)16-12-8-5-9-13-16)14-17-21-18(22-25-17)15-10-6-4-7-11-15/h4-13H,14H2,1-3H3
• InChI Key: ICWXADJYKHOZLQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(tert-butyl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as PBDT and is known for its ability to bind to protein targets in the body. In

Mechanism of Action

PBDT binds to protein targets through the formation of a covalent bond between the compound and the protein. This binding occurs through the formation of a reactive intermediate that can react with the protein target. The covalent bond formed between PBDT and the protein target is irreversible, making it a valuable tool for studying protein-protein interactions.
Biochemical and Physiological Effects:
PBDT has been shown to have a variety of biochemical and physiological effects in the body. This compound has been shown to inhibit the activity of certain enzymes, including proteases and kinases. PBDT has also been shown to induce protein degradation, which can be useful for studying protein turnover in the body.

Advantages and Limitations for Lab Experiments

PBDT has several advantages for use in lab experiments. This compound is highly specific for protein targets, making it a valuable tool for studying protein-protein interactions. PBDT is also irreversible, which allows for the formation of stable complexes with protein targets. However, PBDT does have some limitations for use in lab experiments. This compound can be toxic to cells at high concentrations, and its irreversible binding can make it difficult to study protein turnover in the body.

Future Directions

There are several future directions for research on PBDT. One area of research is the development of new synthetic methods for PBDT that are more efficient and scalable. Another area of research is the identification of new protein targets for PBDT, which could lead to the discovery of new drug targets. Finally, the development of new PBDT derivatives with improved properties, such as reduced toxicity and increased specificity, is an important area of research for the future.

Synthesis Methods

The synthesis of PBDT involves several steps, including the preparation of the starting materials and the coupling reaction that forms the final product. The starting materials for PBDT synthesis are tert-butylamine, 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid, and 4-bromomethylbenzoic acid. These materials are combined in a reaction vessel and subjected to a series of chemical reactions, including esterification, amidation, and coupling, to form the final product, PBDT.

Scientific Research Applications

PBDT has been extensively studied for its potential applications in scientific research. This compound is known for its ability to bind to protein targets in the body, making it a valuable tool for studying protein-protein interactions. PBDT has been used in a variety of research areas, including drug discovery, proteomics, and structural biology.